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Abstract
This technical guide provides a comprehensive overview of the environmental contamination

sources of 4,8-dioxa-3H-perfluorononanoic acid (ADONA), a short-chain per- and

polyfluoroalkyl substance (PFAS) utilized as a replacement for perfluorooctanoic acid (PFOA)

in fluoropolymer manufacturing. The document details the industrial uses of ADONA, its

physicochemical properties relevant to environmental fate, and summarizes available

quantitative data on its presence in various environmental matrices. Furthermore, it outlines

established analytical methodologies for ADONA detection and explores the current

understanding of its toxicological profile and potential signaling pathway interactions. This

guide is intended to serve as a core resource for researchers, scientists, and professionals in

drug development engaged in the study of emerging environmental contaminants.

Introduction to ADONA
4,8-dioxa-3H-perfluorononanoic acid (ADONA) is a chemical compound used as a processing

aid in the manufacturing of fluoropolymers, such as polytetrafluoroethylene (PTFE), renowned

for their non-stick and water-repellent properties.[1] Produced by 3M under its Dyneon™ brand,

ADONA was introduced as a substitute for PFOA, a long-chain PFAS that has been largely

phased out due to concerns over its persistence, bioaccumulation, and toxicity.[2]
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Structurally, ADONA is a polyfluorinated ether carboxylic acid. Unlike perfluorinated

compounds, the presence of an ether linkage and a hydrogen atom makes it potentially more

susceptible to degradation.[2] However, its fluorinated carbon chain still imparts the chemical

stability and surfactant properties characteristic of PFAS.

Chemical and Physical Properties of ADONA

Property Value Reference

Molecular Formula C7H2F12O4 --INVALID-LINK--

Molecular Weight 378.07 g/mol --INVALID-LINK--

CAS Number 919005-14-4 --INVALID-LINK--

Appearance Not specified

Solubility

Sparingly soluble in

chloroform, DMSO, and

methanol

--INVALID-LINK--

Environmental Contamination Sources
The primary source of ADONA in the environment is linked to its industrial production and use

in fluoropolymer manufacturing.

Industrial Manufacturing and Processing
The synthesis and application of ADONA as a polymerization aid are the main points of its

release into the environment. The manufacturing process itself can lead to discharges into

wastewater and emissions into the air.

Logical Flow of ADONA from Production to Environmental Contamination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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